Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C11H11N5O2
• Molecular Weight: 245.24 g/mol
• IUPAC Name: ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C11H11N5O2/c1-3-18-11(17)8-5-14-10-7(4-12)6(2)15-16(10)9(8)13/h5H,3,13H2,1-2H3
• InChI Key: RBHHXWLZGXOQIU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N2C(=C(C(=N2)C)C#N)N=C1)N

Description

Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate, also known as EAPC, is a chemical compound that has been used in scientific research for its potential in various applications.

Mechanism of Action

The mechanism of action of Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed to work by reducing inflammation in the brain, which may contribute to its potential in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells, and it has also been shown to reduce inflammation in the brain. Additionally, Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells and improving cognitive function in animal models of Alzheimer's disease. However, one of the limitations of using Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is that its mechanism of action is not fully understood, which makes it difficult to predict its effectiveness in different experimental settings.

Future Directions

There are several future directions for the study of Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate. One direction is to further investigate its mechanism of action, which may lead to the development of more effective treatments for cancer and Alzheimer's disease. Another direction is to explore its potential in other areas of scientific research, such as the treatment of other neurodegenerative diseases or the development of new anti-inflammatory drugs.
In conclusion, Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound that has been studied extensively for its potential in various scientific research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate in various areas of scientific research.

Synthesis Methods

Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate can be synthesized through a multi-step process that involves the reaction of 3-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid with ethyl chloroformate, followed by the reaction with potassium cyanide to form the cyano compound. The final step involves the reduction of the cyano compound to the amino compound using hydrogen gas and a palladium catalyst.

Scientific Research Applications

Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate has been studied extensively for its potential in various scientific research applications. One of its main applications is in the field of cancer research, where it has been shown to inhibit the growth of cancer cells. Ethyl 7-amino-3-cyano-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate has also been studied for its potential in the treatment of Alzheimer's disease, as it has been shown to improve cognitive function in animal models.